Cas no 92882-25-2 (Tetracontane, 20,21-bis(methylene)-)

• Product name: Tetracontane, 20,21-bis(methylene)-
• CAS No: 92882-25-2
• MF: C₄₂H₈₂
• MW: 587.100493907928
• CID: 735810
• PubChem ID: 13442275

Tetracontane, 20,21-bis(methylene)- Chemical and Physical Properties

Names and Identifiers

• Tetracontane, 20,21-bis(methylene)-
• 20,21-dimethylidenetetracontane
• DTXSID00540956
• 92882-25-2

• Inchi： InChI=1S/C42H82/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41(3)42(4)40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-2/h3-40H2,1-2H3
• InChI Key： RGDHWVQFRRMXNN-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCC(=C)C(=C)CCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 586.64165262g/mol
• Monoisotopic Mass: 586.64165262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 42
• Rotatable Bond Count: 37
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 22.4
• Topological Polar Surface Area: 0Ų